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Compound of Interest

Compound Name: Nickel diethyldithiocarbamate

Cat. No.: B083840 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemicals like Nickel diethyldithiocarbamate is paramount. This document

provides immediate, essential safety protocols and logistical plans to minimize risk and ensure

compliance.

Chemical Identifier:

Name Nickel Diethyldithiocarbamate

Synonyms Diethyldithiocarbamic Acid Nickel Salt

CAS Number 14267-17-5

Molecular Formula C10H20N2NiS4

Molecular Weight 355.22

Appearance Green to Dark green powder to crystal

Hazard Identification and Classification
Nickel diethyldithiocarbamate is classified as a hazardous substance with the following

primary concerns[1]:

Carcinogenicity: May cause cancer[1].
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Respiratory Sensitization: May cause allergy or asthma symptoms or breathing difficulties if

inhaled[1].

Skin Sensitization: May cause an allergic skin reaction[1].

Specific Target Organ Toxicity (Repeated Exposure): Causes damage to organs (respiratory

system) through prolonged or repeated exposure[2].

Signal Word: Danger[3]

Personal Protective Equipment (PPE)
Strict adherence to PPE guidelines is mandatory to prevent exposure. The following table

summarizes the required PPE for handling Nickel diethyldithiocarbamate.
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Body Part Required PPE
Specifications and
Standards

Respiratory Respirator

Use a dust respirator, self-

contained breathing apparatus

(SCBA), or supplied air

respirator approved under

appropriate government

standards. A cartridge change-

out schedule should be in

place[4]. In case of inadequate

ventilation, wear respiratory

protection[3].

Hands Impervious gloves

Gloves must be inspected prior

to use and satisfy the

specifications of EU Directive

89/686/EEC and the standard

EN 374 derived from it[3][5].

Eyes/Face
Safety goggles with side-

shields, Face shield

Tightly fitting safety goggles

conforming to EN 166 (EU) or

NIOSH (US) are required. A

face shield should be used if

there is a splash potential[6][3]

[4][5].

Body
Impervious protective clothing,

Protective boots

Wear fire/flame resistant and

impervious clothing. Protective

boots should be worn if the

situation requires[6][3][5].

Contaminated work clothing

should not be allowed out of

the workplace[6][3].

Operational Plan: Safe Handling and Storage
Proper handling and storage procedures are critical to maintaining a safe laboratory

environment.
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Handling:

Ventilation: Always handle in a well-ventilated area. Use a closed system or local exhaust

ventilation to prevent dust dispersion[3].

Avoid Contact: Avoid all contact with skin and eyes. Do not breathe dust, fume, mist, vapors,

or spray[3].

Hygiene: Wash hands and face thoroughly after handling. Do not eat, drink, or smoke when

using this product[3].

Tools: Use non-sparking tools to prevent fire caused by electrostatic discharge[3].

Storage:

Container: Keep the container tightly closed in a dry, cool, and well-ventilated place[3].

Security: Store locked up[3].

Incompatibilities: Store away from incompatible materials such as oxidizing agents.

Emergency Procedures: First Aid
Immediate and appropriate first aid is crucial in the event of exposure.
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Exposure Route First Aid Measures

Inhalation

Remove the victim to fresh air and keep at rest

in a position comfortable for breathing. If

breathing is difficult, give oxygen. If not

breathing, give artificial respiration. Get medical

advice/attention immediately[3].

Skin Contact

Immediately take off all contaminated clothing.

Wash off with soap and plenty of water. If skin

irritation or a rash occurs, get medical advice or

attention. Wash contaminated clothing before

reuse[3].

Eye Contact

Rinse cautiously with water for at least 15

minutes. Remove contact lenses, if present and

easy to do. Continue rinsing. Get medical

advice/attention[2][3].

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately[3].

Disposal Plan
Proper disposal of Nickel diethyldithiocarbamate and its containers is essential to prevent

environmental contamination.

Chemical Disposal: Dispose of contents and container in accordance with all local, regional,

and national regulations. This should be undertaken by a licensed waste disposal

company[7]. Discharge into the environment must be avoided[3][7].

Contaminated Packaging: Containers can be triple rinsed (or equivalent) and offered for

recycling or reconditioning. Alternatively, the packaging can be punctured to make it

unusable for other purposes and then disposed of in a sanitary landfill[3][7].

Experimental Protocols
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The safety data sheets and handling guidelines reviewed do not provide specific experimental

protocols for the use of Nickel diethyldithiocarbamate. Researchers must consult their

specific experimental procedures and methodologies for detailed instructions on its use in their

work. The safety and handling procedures outlined in this document should be integrated into

any such experimental protocol.

Visual Workflow for Safe Handling
The following diagrams illustrate the essential workflows for safely handling and disposing of

Nickel diethyldithiocarbamate.
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Workflow for Safe Handling of Nickel Diethyldithiocarbamate
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Caption: Workflow for the safe handling and storage of Nickel diethyldithiocarbamate.
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Emergency and Disposal Workflow for Nickel Diethyldithiocarbamate
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Caption: Workflow for emergency procedures and disposal of Nickel diethyldithiocarbamate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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